Cas no 396094-85-2 (Oxazole, 4,5-dihydro-2-[2-[(R)-(4-methylphenyl)sulfinyl]phenyl]-4-phenyl-, (4S)-)

• Product Name: Oxazole, 4,5-dihydro-2-[2-[(R)-(4-methylphenyl)sulfinyl]phenyl]-4-phenyl-, (4S)-
• CAS No: 396094-85-2
• MF: C₂₂H₁₉NO₂S
• MW: 361.45676445961
• CID: 4467481
• PubChem ID: 101134265
• Update Time: 2025-10-29

Oxazole, 4,5-dihydro-2-[2-[(R)-(4-methylphenyl)sulfinyl]phenyl]-4-phenyl-, (4S)- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 4,5-dihydro-2-[2-[(R)-(4-methylphenyl)sulfinyl]phenyl]-4-phenyl-, (4S)-
• (S)-4-Phenyl-2-(2-((R)-p-tolylsulfinyl)phenyl)-4,5-dihydrooxazole
• 396094-85-2
• 402755-64-0
• BS-47442
• (S)-4-Phenyl-2-(2-((S)-p-tolylsulfinyl)phenyl)-4,5-dihydrooxazole
• SCHEMBL20906460

• Inchi： 1S/C22H19NO2S/c1-16-11-13-18(14-12-16)26(24)21-10-6-5-9-19(21)22-23-20(15-25-22)17-7-3-2-4-8-17/h2-14,20H,15H2,1H3/t20-,26?/m1/s1
• InChI Key： DAFPBDIGMMUDMU-TUHVGIAZSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1=CC=CC=C1C1=N[C@@H](C2C=CC=CC=2)CO1)=O

Computed Properties

• Exact Mass: 361.11365002g/mol
• Monoisotopic Mass: 361.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 57.9Ų

Additional information on Oxazole, 4,5-dihydro-2-[2-[(R)-(4-methylphenyl)sulfinyl]phenyl]-4-phenyl-, (4S)-

Comprehensive Overview of Oxazole, 4,5-dihydro-2-[2-[(R)-(4-methylphenyl)sulfinyl]phenyl]-4-phenyl-, (4S)- (CAS No. 396094-85-2)

The compound Oxazole, 4,5-dihydro-2-[2-[(R)-(4-methylphenyl)sulfinyl]phenyl]-4-phenyl-, (4S)- (CAS No. 396094-85-2) is a specialized chiral oxazole derivative with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a 4,5-dihydrooxazole core and a sulfinylphenyl group, makes it a valuable intermediate for asymmetric synthesis and drug development. Researchers and industries are increasingly interested in this compound due to its stereochemical properties and versatility in organic transformations.

One of the most notable features of Oxazole, 4,5-dihydro-2-[2-[(R)-(4-methylphenyl)sulfinyl]phenyl]-4-phenyl-, (4S)- is its chiral center at the sulfinyl group, which plays a crucial role in enantioselective reactions. This characteristic aligns with the growing demand for chiral auxiliaries and asymmetric catalysts in modern synthetic chemistry. The compound's phenyl-substituted oxazole ring further enhances its stability and reactivity, making it suitable for applications in medicinal chemistry and material design.

In recent years, the pharmaceutical industry has shown heightened interest in oxazole derivatives due to their bioactive properties. The 4,5-dihydrooxazole scaffold, present in this compound, is known to exhibit antimicrobial, anti-inflammatory, and anticancer activities. Researchers are exploring its potential as a building block for small-molecule drugs targeting various diseases. Additionally, its sulfinyl group can facilitate interactions with biological targets, making it a promising candidate for drug discovery programs.

From a synthetic perspective, Oxazole, 4,5-dihydro-2-[2-[(R)-(4-methylphenyl)sulfinyl]phenyl]-4-phenyl-, (4S)- serves as a key intermediate in the preparation of complex molecules. Its chiral sulfoxide moiety is particularly valuable for constructing stereochemically defined compounds, which are essential in the development of enantiopure pharmaceuticals. The compound's compatibility with various reaction conditions, including Grignard reactions and cross-coupling reactions, further broadens its utility in organic synthesis.

The material science sector also benefits from the unique properties of this oxazole derivative. Its aromatic and heterocyclic structure contributes to the development of advanced organic electronic materials, such as OLEDs and photovoltaic devices. The sulfinylphenyl group can enhance charge transport properties, making it a potential candidate for optoelectronic applications. As the demand for sustainable and high-performance materials grows, this compound is gaining attention for its role in next-generation technologies.

Market trends indicate a rising interest in chiral sulfoxides and heterocyclic compounds, driven by their applications in pharmaceuticals and advanced materials. Oxazole, 4,5-dihydro-2-[2-[(R)-(4-methylphenyl)sulfinyl]phenyl]-4-phenyl-, (4S)- is well-positioned to meet this demand, thanks to its structural versatility and functional groups. Suppliers and manufacturers are increasingly focusing on scalable synthesis methods to ensure a steady supply for research and industrial applications.

For researchers working on asymmetric synthesis or drug discovery, this compound offers a reliable and efficient route to access enantiomerically pure products. Its 4S configuration and sulfinyl chiral center provide excellent control over stereochemistry, which is critical for achieving high selectivity in synthetic pathways. Laboratories specializing in organocatalysis and medicinal chemistry are likely to find this compound indispensable for their projects.

In conclusion, Oxazole, 4,5-dihydro-2-[2-[(R)-(4-methylphenyl)sulfinyl]phenyl]-4-phenyl-, (4S)- (CAS No. 396094-85-2) represents a versatile and valuable compound in both academic and industrial settings. Its applications span pharmaceutical development, material science, and organic synthesis, making it a focal point for ongoing research. As the scientific community continues to explore its potential, this oxazole derivative is expected to play a pivotal role in advancing cutting-edge technologies and therapeutic solutions.